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Compound of Interest

Compound Name:
Dimethylbis[(1-

oxoneodecyl)oxy]stannane

Cat. No.: B1591291 Get Quote

Chemical Identity and Properties
Dimethylbis[(1-oxoneodecyl)oxy]stannane (CAS No. 68928-76-7) is an organotin

compound.[1] It is characterized by a central tin (Sn) atom bonded to two methyl groups and

two neodecanoate ligands.[2] This structure gives it properties that make it useful as a catalyst

in the manufacturing of polyurethane foams, coatings, adhesives, and sealants.[3][4] It also

serves as a stabilizer in coatings and polymers, enhancing durability and chemical resistance.

[5]

Molecular Structure and Weight
The molecular formula for this compound is C₂₂H₄₄O₄Sn.[2][5][6][7] Its IUPAC name is [(2-

ethyl-2,5-dimethylhexanoyl)oxy-dimethylstannyl] 2-ethyl-2,5-dimethylhexanoate.[5] The

molecular weight is approximately 491.28 g/mol .[5][6]

Below is a diagram representing the two-dimensional chemical structure of Dimethylbis[(1-
oxoneodecyl)oxy]stannane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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molecular-structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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